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Compound of Interest

Compound Name: (R)-PF-06256142

Cat. No.: B609962

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of (R)-PF-06256142, a potent and selective D1 receptor agonist. Adherence to
these guidelines is crucial for ensuring the compound's stability and the reproducibility of
experimental results.

Compound Information and Properties

(R)-PF-06256142 is a non-catecholamine agonist of the D1 receptor with potential applications
in research related to neurological and psychiatric disorders such as Parkinson's disease and
schizophrenia.[1][2] Its chemical and physical properties are summarized in the table below.

Property Value Source
Chemical Formula C21H16N40O2 [2]
Molecular Weight 356.39 g/mol [2]
CAS Number 1609583-14-3 [1]
Appearance Solid powder [2]
Purity >98% (typical) [2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b609962?utm_src=pdf-interest
https://www.benchchem.com/product/b609962?utm_src=pdf-body
https://www.benchchem.com/product/b609962?utm_src=pdf-body
https://www.medchemexpress.com/PF-06256142.html
https://www.medkoo.com/products/30941
https://www.medkoo.com/products/30941
https://www.medkoo.com/products/30941
https://www.medchemexpress.com/PF-06256142.html
https://www.medkoo.com/products/30941
https://www.medkoo.com/products/30941
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENGHE

Solubility Data

Proper dissolution is critical for the preparation of accurate and effective stock solutions. (R)-
PF-06256142 is soluble in organic solvents but has limited solubility in aqueous solutions. It is
highly recommended to use anhydrous, high-purity solvents to avoid compound degradation.

Solvent Concentration Notes Source
Ultrasonic treatment
may be needed. Use
of newly opened,
> 200 mg/mL (561.20 ) )
DMSO hygroscopic DMSO is [1]

mM)

recommended as it
significantly impacts

solubility.

10% DMSO, 40%
PEG300, 5% Tween-
80, 45% Saline

=5 mg/mL (14.03
mM)

A clear solution can
be achieved with this
co-solvent system,
suitable for in vivo

studies.

[1]

10% DMSO, 90%
(20% SBE-B-CD in

Saline)

=5 mg/mL (14.03
mM)

This formulation
provides a clear
solution and is
another option for in

vivo applications.

[1]

10% DMSO, 90%
Corn Ol

> 5 mg/mL (14.03
mM)

This preparation
results in a clear
solution, but caution is
advised for dosing
periods exceeding half

a month.

Experimental Protocols

This protocol outlines the preparation of a 10 mM stock solution in DMSO, a common starting

point for most cell-based assays.
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Materials:

(R)-PF-06256142 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer and/or sonicator

Procedure:

o Preparation: Allow the vial of (R)-PF-06256142 powder to equilibrate to room temperature
before opening to prevent condensation of moisture.

» Weighing: Accurately weigh the desired amount of the compound using a calibrated balance.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.56 mg of (R)-PF-
06256142.

» Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
compound. For the example above, add 1 mL of DMSO.

e Mixing: Tightly cap the vial and vortex thoroughly. If complete dissolution is not achieved,
sonicate the solution in a water bath for short intervals until the solid is fully dissolved.[3]
Gentle warming (up to 50°C) can also be applied if necessary, but care should be taken to
avoid degradation.[3]

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile tubes to
minimize freeze-thaw cycles.[4]

Working solutions are typically prepared by diluting the high-concentration DMSO stock
solution into an aqueous buffer or cell culture medium.

Important Considerations:
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» To prevent precipitation of the compound, it is recommended to make initial serial dilutions in

DMSO before the final dilution into the aqueous medium.

o The final concentration of DMSO in the assay should be kept low (typically <0.5%) to avoid

solvent-induced cytotoxicity or off-target effects.[5] Always include a vehicle control with the

same final DMSO concentration in your experiments.[5]

Procedure:

o Serial Dilution (in DMSO): Prepare intermediate dilutions of the 10 mM stock solution in

DMSO as needed for your experimental design.

 Final Dilution (in Aqueous Medium): Slowly add the diluted DMSO stock solution to your pre-

warmed cell culture medium or buffer while vortexing or gently mixing to ensure rapid

dispersion and minimize precipitation.

Storage and Stability

Proper storage is essential to maintain the integrity and activity of (R)-PF-06256142 solutions.

. Storage .
Solution Type Duration Notes Source
Temperature
. Store in a dry,
Solid Powder -20°C Up to 3 years [2][3]
dark place.
Short term (days
0-4°C [2]
to weeks)
Aliquot to avoid
DMSO Stock
) -80°C Up to 6 months repeated freeze- [1]
Solution
thaw cycles.
-20°C Up to 1 month [1]
Visualizations
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Workflow for (R)-PF-06256142 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols for Preparing (R)-PF-
06256142 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609962#preparing-r-pf-06256142-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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